Cas no 1354706-10-7 (3-Bromo-1-propyl-1H-pyrazole)

• Product Name: 3-Bromo-1-propyl-1H-pyrazole
• CAS No: 1354706-10-7
• MF: C₆H₉BrN₂
• MW: 189.053060293198
• MDL: MFCD23134814
• CID: 5217962
• PubChem ID: 66509442
• Update Time: 2026-03-06

3-Bromo-1-propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-propyl-1H-pyrazole

• MDL： MFCD23134814
• Inchi： 1S/C6H9BrN2/c1-2-4-9-5-3-6(7)8-9/h3,5H,2,4H2,1H3
• InChI Key： JHLAXOBNUFVLQA-UHFFFAOYSA-N
• SMILES： N1(CCC)C=CC(Br)=N1

Additional information on 3-Bromo-1-propyl-1H-pyrazole

Comprehensive Overview of 3-Bromo-1-propyl-1H-pyrazole (CAS No. 1354706-10-7): Properties, Applications, and Industry Insights

3-Bromo-1-propyl-1H-pyrazole (CAS No. 1354706-10-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. As a brominated pyrazole derivative, it serves as a versatile building block for synthesizing complex molecules. The compound's molecular formula, C₆H₉BrN₂, and its propyl-substituted pyrazole core make it particularly valuable for heterocyclic chemistry applications.

Recent trends in drug discovery highlight the growing demand for pyrazole-based intermediates like 3-Bromo-1-propyl-1H-pyrazole. Pharmaceutical researchers frequently search for "pyrazole derivatives in medicinal chemistry" or "brominated heterocycles for drug design," reflecting the compound's relevance in developing kinase inhibitors and anti-inflammatory agents. Its CAS No. 1354706-10-7 is often queried in chemical databases alongside terms like "pyrazole synthesis optimization" and "N-alkyl pyrazole applications."

The compound's physicochemical properties contribute to its utility. With a molecular weight of 189.06 g/mol, 3-Bromo-1-propyl-1H-pyrazole exhibits moderate polarity, making it soluble in common organic solvents while remaining stable under standard laboratory conditions. These characteristics address frequent search queries about "pyrazole solubility for reaction conditions" and "handling brominated aromatic compounds." The propyl side chain enhances lipophilicity, a feature increasingly important in bioavailability optimization studies.

In synthetic chemistry, CAS 1354706-10-7 serves multiple roles. It functions as both a direct precursor for more complex pyrazole derivatives and a ligand scaffold in coordination chemistry. Recent publications demonstrate its use in creating crop protection agents, aligning with growing interest in "sustainable agrochemical development." The bromine atom at the 3-position enables diverse cross-coupling reactions, particularly in palladium-catalyzed transformations frequently searched by synthetic chemists.

Quality specifications for 3-Bromo-1-propyl-1H-pyrazole typically include ≥95% purity by HPLC, with residual solvent levels meeting ICH guidelines. Analytical methods like GC-MS and NMR spectroscopy are commonly employed for characterization, addressing quality control questions prevalent in "pyrazole compound analysis" searches. Proper storage recommendations (2-8°C under inert atmosphere) reflect standard practices for brominated organic compounds.

Emerging applications in material science have expanded interest in this compound. Researchers exploring "organic electronic materials" or "pyrazole-based polymers" value its potential as a monomer unit for conductive materials. The compound's electron-withdrawing bromine and electron-donating propyl group create an interesting electronic balance, making it relevant for "molecular engineering" discussions.

From a commercial perspective, 3-Bromo-1-propyl-1H-pyrazole (CAS 1354706-10-7) is available through specialty chemical suppliers, with current market trends showing increased demand from contract research organizations. Procurement-related searches often include terms like "bulk pyrazole derivatives" and "custom bromination services," reflecting the compound's niche manufacturing requirements. Scale-up challenges for N-alkylated pyrazoles remain a frequent topic in process chemistry forums.

Environmental and handling considerations for this compound follow standard laboratory safety protocols. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment (PPE) is recommended during handling, addressing common queries about "safe practices for bromoaromatics." The compound's environmental fate is similar to other brominated organic compounds, with biodegradation studies showing moderate persistence in aquatic systems.

Future research directions for 3-Bromo-1-propyl-1H-pyrazole may explore its potential in catalysis and supramolecular chemistry. The scientific community shows growing interest in "pyrazole coordination chemistry" and "halogen bonding applications," suggesting expanded utility beyond traditional synthetic applications. Its combination of steric bulk and electronic modulation capabilities makes it particularly interesting for molecular recognition studies.

In summary, 3-Bromo-1-propyl-1H-pyrazole (CAS No. 1354706-10-7) represents a valuable heterocyclic building block with diverse applications across multiple scientific disciplines. Its unique combination of bromine reactivity and alkyl substitution continues to inspire innovative research, from pharmaceutical development to advanced material design. As synthetic methodologies evolve, this compound will likely maintain its relevance in addressing complex molecular architecture challenges.